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CAS No.: 2145093-86-1

Cat. No.: B6297711

Get Quote

Introduction & Structural Rationale
In modern drug discovery, the efficiency of a synthetic route is heavily dictated by the quality of

its building blocks. 3-Cyano-2,4-dichlorobenzaldehyde (CAS: 2145093-86-1) has emerged as

a highly versatile, polyfunctional intermediate. Unlike simple aromatic rings that require multi-

step functional group interconversions (FGIs) and complex protecting group strategies, this

specific compound offers three orthogonal reactive sites: an aldehyde, a nitrile, and two

chlorine atoms.

As a Senior Application Scientist, selecting this intermediate is a deliberate strategic choice

driven by the following structural causalities:

The Aldehyde Group (-CHO): Serves as a highly electrophilic center. The electron-

withdrawing nature of the adjacent chlorine atoms significantly increases the partial positive

charge on the carbonyl carbon, kinetically favoring rapid nucleophilic attack for reductive

aminations or heterocycle condensations.
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The Nitrile Group (-CN): Acts as a stable precursor for tetrazoles. Tetrazoles are critical

bioisosteres for carboxylic acids, offering improved metabolic stability and membrane

permeability—a cornerstone in the design of Angiotensin II Receptor Blockers (ARBs).

The Dichloro Substitution (-Cl): Positioned at the 2- and 4-carbons, these halogens not only

modulate the electronic landscape of the ring but serve as handles for late-stage palladium-

catalyzed cross-coupling (e.g., Suzuki-Miyaura) or Nucleophilic Aromatic Substitution

(SNAr).
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3-Cyano-2,4-dichlorobenzaldehyde
(CAS: 2145093-86-1)

Tetrazole Derivatives
(Bioisosteres)

 NaN3, ZnBr2
 [3+2] Cycloaddition

Secondary Amines
(Reductive Amination)

 R-NH2, NaBH(OAc)3
 Imine Reduction

Biaryl Compounds
(Suzuki Coupling)

 Ar-B(OH)2, Pd(0)
 Cross-Coupling
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Divergent synthetic workflow of 3-Cyano-2,4-dichlorobenzaldehyde into key

pharmacophores.

Quantitative Data & Reaction Optimization
To maximize the utility of this intermediate, understanding its physicochemical profile and

optimizing its transformation conditions is critical.

Table 1: Physicochemical Profile & Synthetic Impact
Property Value

Causality / Impact on
Synthesis

CAS Number 2145093-86-1
Unique identifier for regulatory

tracking and procurement.

Molecular Formula C8H3Cl2NO

High degree of

functionalization relative to

carbon count.

Molecular Weight 200.02 g/mol

Low molecular weight allows it

to serve as a highly efficient

fragment in Fragment-Based

Drug Design (FBDD).

Electrophilic Centers Aldehyde (C1), Nitrile (C3)

Enables divergent synthesis;

the aldehyde is kinetically

favored for initial nucleophilic

attack.

Leaving Groups Chloro (C2, C4)

Enables late-stage

diversification via cross-

coupling.

Table 2: Optimization of Nitrile-to-Tetrazole Conversion
When converting the nitrile group to a tetrazole, traditional methods utilizing neat hydrazoic

acid or ammonium chloride often result in poor yields and severe safety hazards. The data

below demonstrates the superiority of the Lewis acid-catalyzed aqueous method.
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Catalyst
System

Solvent Temp (°C) Yield (%)
Mechanistic
Observation

None DMF 120 < 10%

High activation

barrier for

unactivated

nitriles.

NH₄Cl DMF 120 45%

Substantial

sublimation of

NH₄Cl;

inconsistent

kinetics.

ZnBr₂ (1.0 eq) H₂O / iPrOH 100 > 90%

Zn²⁺ perfectly

coordinates the

nitrile; aqueous

media

suppresses toxic

HN₃ gas

formation.

Experimental Protocols (Self-Validating Systems)
The following protocols are engineered to be self-validating, ensuring that researchers can

verify the success of the reaction in real-time without relying solely on end-stage purification.

Protocol 1: Synthesis of 5-(2,4-dichloro-3-
formylphenyl)-1H-tetrazole
This protocol adapts the foundational methodology established by[1].

Causality of Reagents: Zinc bromide (ZnBr₂) is utilized as a Lewis acid to coordinate with the

nitrogen of the nitrile group, significantly lowering the activation energy required for the [3+2]

cycloaddition with the azide ion. Conducting the reaction in a slightly alkaline aqueous medium

(pH ~8) ensures the azide remains anionic, completely mitigating the risk of generating highly

toxic and explosive hydrazoic acid (HN₃) gas[1].
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Step-by-Step Methodology:

Preparation: In a 100 mL round-bottom flask, suspend 3-Cyano-2,4-dichlorobenzaldehyde
(10.0 mmol) in 25 mL of deionized water and 5 mL of isopropanol (to aid initial solubility).

Catalyst & Reagent Addition: Add Sodium Azide (NaN₃, 12.0 mmol) followed by Zinc

Bromide (ZnBr₂, 10.0 mmol).

Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to 100 °C

with vigorous stirring for 24 hours.

Self-Validation Check (In-Process Control): Remove a 50 µL aliquot, extract into ethyl

acetate, and perform FT-IR analysis. Validation: The reaction is deemed complete when the

sharp nitrile stretching band (~2230 cm⁻¹) is entirely absent from the spectrum.

Workup: Cool the mixture to room temperature. Acidify carefully to pH 3 using 3M HCl to

precipitate the tetrazole product and break the zinc-tetrazole complex.

Isolation: Filter the resulting white/pale-yellow precipitate, wash with cold water, and dry

under a vacuum to afford the pure tetrazole intermediate.

Protocol 2: Direct Reductive Amination of the Aldehyde
This protocol utilizes the highly selective reducing conditions developed by [2].

Causality of Reagents: Sodium triacetoxyborohydride (NaBH(OAc)₃, STAB) is selected over

sodium borohydride (NaBH₄). The electron-withdrawing acetoxy groups reduce the

nucleophilicity of the hydride. This precise tuning ensures that STAB selectively reduces the

transient iminium ion while leaving the starting aldehyde and the sensitive nitrile group

completely untouched[2].

Step-by-Step Methodology:

Imine Formation: Dissolve 3-Cyano-2,4-dichlorobenzaldehyde (5.0 mmol) and the desired

primary amine (5.2 mmol) in 20 mL of anhydrous 1,2-dichloroethane (DCE). Stir at room

temperature for 1 hour.
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Reduction: Add STAB (7.0 mmol) portion-wise over 10 minutes to control mild exothermicity.

Add glacial acetic acid (5.0 mmol) to catalyze the reduction if the amine is weakly basic.

Reaction Execution: Stir the suspension at room temperature under a nitrogen atmosphere

for 4–6 hours.

Self-Validation Check (In-Process Control): Perform LC-MS analysis of the crude mixture.

Validation: The intermediate imine mass [M+H]+ must transition completely to the secondary

amine mass [M+H]+. The absence of the unreacted aldehyde peak confirms successful

conversion.

Workup: Quench the reaction with saturated aqueous NaHCO₃ (15 mL). Extract the product

into dichloromethane (3 x 15 mL), dry over anhydrous Na₂SO₄, and concentrate under

reduced pressure.

Pharmacological Application: Target Pathway
Compounds derived from this intermediate, particularly the tetrazole variants, are frequently

utilized to synthesize competitive antagonists for G-protein coupled receptors (GPCRs), such

as the Angiotensin II Type 1 (AT1) receptor.

Angiotensin II

AT1 Receptor

 Agonist Binding

Gq Protein Activation Signal Transduction

Tetrazole-Derived
Antagonist

 Competitive Inhibition Phospholipase C (PLC) Activation Intracellular Ca2+
(Vasoconstriction)

 IP3 Generation
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Mechanism of AT1 receptor inhibition by tetrazole-derived antagonists.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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